Cas no 1219913-14-0 (2-chloro-N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide)

• Product Name: 2-chloro-N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide
• CAS No: 1219913-14-0
• MF: C₁₆H₁₄ClN₃O₂S
• MW: 347.819261074066
• CID: 6171519
• PubChem ID: 49677504
• Update Time: 2025-06-23

2-chloro-N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide
• 1219913-14-0
• 2-chloro-N-[2-(2-hydroxyethyl)-5-thiophen-2-ylpyrazol-3-yl]benzamide
• VU0527869-1
• 2-chloro-N-[1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl]benzamide
• F5883-0652
• 2-chloro-N-(1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzamide
• AKOS024527235

• Inchi： 1S/C16H14ClN3O2S/c17-12-5-2-1-4-11(12)16(22)18-15-10-13(14-6-3-9-23-14)19-20(15)7-8-21/h1-6,9-10,21H,7-8H2,(H,18,22)
• InChI Key： XKBRBFGKQROKNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=CC(C2=CC=CS2)=NN1CCO)=O

Computed Properties

• Exact Mass: 347.0495256g/mol
• Monoisotopic Mass: 347.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide

Introduction to 2-Chloro-N-(2-Hydroxyethyl)-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Ylbenzamide

The compound with CAS No. 1219913-14-0, known as 2-chloro-N-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structure and Properties: The molecule consists of a benzamide core substituted with a chloro group at the 2-position, a hydroxyethyl group attached to the nitrogen atom, and a thiophene ring at the 3-position of the pyrazole moiety. This combination of functional groups imparts the compound with diverse chemical properties, including moderate solubility in organic solvents and potential reactivity under specific conditions. The presence of the thiophene ring introduces aromaticity and electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

Research Highlights: Recent studies have focused on the synthesis and characterization of this compound, exploring its potential as a precursor for more complex molecules or as an intermediate in drug development. Researchers have employed advanced spectroscopic techniques, such as NMR and IR spectroscopy, to confirm its structure and analyze its stability under varying conditions. Additionally, computational chemistry methods have been utilized to predict its electronic properties and reactivity.

Synthesis Methods: The synthesis of 2-chloro-N-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide involves a multi-step process that typically begins with the preparation of the pyrazole ring. Key steps include nucleophilic substitution reactions, amidation, and coupling reactions to introduce the desired substituents. Optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields and purity.

Biological Applications: Preliminary biological assays have indicated that this compound exhibits interesting bioactivity, particularly in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals suggests potential applications in skincare products or as an additive in food preservation. Furthermore, ongoing research is exploring its potential as an inhibitor of specific enzymes involved in disease pathways.

Market Potential: Given its versatile structure and emerging biological applications, CAS No. 1219913-14-0 holds promise for commercialization across multiple industries. The pharmaceutical sector is particularly interested in its potential as a drug candidate or intermediate. Additionally, its use in agrochemicals or specialty chemicals is being explored due to its unique properties.

Future Directions: Future research will likely focus on scaling up the synthesis process for industrial applications while maintaining quality control. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into marketable products.

In conclusion, 2-chloro-N-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylbenzamide represents a valuable addition to the arsenal of advanced organic compounds with diverse applications. Its continued exploration will undoubtedly contribute to advancements in both academic research and industrial innovation.